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2-Chloro-2',4'-dibromoacetophenone: A Bifunctional Scaffold in Advanced Organic Synthesis and Drug Development

Executive Summary
In the realm of medicinal chemistry and advanced organic synthesis, alpha-halo ketones serve as indispensable electrophilic building blocks. 2-Chlor
(Molecular Formula: C8H5Br2ClO) is a highly specialized, bifunctional intermediate. It features an electrophilic alpha-chloro ketone moiety for nucleop

with a di-brominated aryl ring primed for transition-metal-catalyzed cross-coupling.

This technical guide provides a comprehensive analysis of its physicochemical profile, addresses a critical nomenclature collision within chemical data

validating protocols for its application in drug development.

Critical Quality Control: The CAS 170894-53-8 Database Collision
As a Senior Application Scientist, one of the most frequent points of failure I observe in scale-up chemistry is precursor misidentification due to databa

dibromoacetophenone, researchers will frequently encounter the CAS Registry Number 170894-53-8[1][2].

However, this CAS number is heavily disputed in supplier catalogs and literature, often pointing instead to its structural isomer: 2-Bromo-2',4'-dichloro

The Causality of Failure: If a protocol designed for an alpha-bromo ketone is applied to an alpha-chloro ketone, the reaction kinetics will drastically slo

leaving group than bromide. Conversely, attempting a Suzuki-Miyaura coupling on the aryl ring will fail if the ring contains chlorides instead of bromide

specialized, electron-rich phosphine ligands to undergo oxidative addition.

This discrepancy is not merely theoretical. For example, a recent bioRxiv preprint detailing the synthesis of F1F0 ATP hydrolysis inhibitors (targeting m

of "Compound 1 [170894-53-8] (15.0 g, 55.9 mmol)"[4]. A simple stoichiometric calculation ( 15.0 g/0.0559 mol=268.3 g/mol ) mathematically proves t

dichloro isomer (MW: 267.93 g/mol ), not the chloro-dibromo variant (MW: 312.38 g/mol )[4].

Table 1: Physicochemical Properties & Isomer Comparison

Parameter 2-Chloro-2',4'-dibromoacetophenone 2-Bromo-2',4'-dichloroacet

Database CAS Registry 170894-53-8 (Disputed)[1] 170894-53-8 (Primary)[3]

Molecular Formula C8H5Br2ClO C8H5BrCl2O

Molecular Weight 312.38 g/mol 267.93 g/mol

Alpha-Position Halogen Chlorine (Cl) Bromine (Br)

Aryl-Position Halogens Bromine (Br) at 2,4 Chlorine (Cl) at 2,4

Electrophilic Reactivity Moderate ( SN​2 requires heating/catalysis) High (Rapid SN​2 at room temp

Cross-Coupling Potential High (Aryl bromides readily couple) Low (Aryl chlorides resist stan
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Analytical Verification Rule: Always perform GC-MS or LC-MS prior to synthesis. The isotopic splitting pattern for a molecule with two bromines and o

and self-validating.

Mechanistic Synthesis Pathways
The synthesis of 2-Chloro-2',4'-dibromoacetophenone is governed by thermodynamic control via Friedel-Crafts acylation.
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Friedel-Crafts acylation workflow for synthesizing 2-Chloro-2',4'-dibromoacetophenone.

Causality of Experimental Choices: 1,3-dibromobenzene is highly deactivated due to the electron-withdrawing nature of the halogens. Therefore, a st

mandatory to generate a highly reactive acylium ion from chloroacetyl chloride. The reaction must be initiated at 0°C to prevent the cleavage of the al

harsh Lewis acidic conditions.

Divergent Applications in Drug Development
The true value of 2-Chloro-2',4'-dibromoacetophenone lies in its orthogonality. The alpha-chloro group and the aryl bromides can be addressed ind
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Divergent synthetic pathways leveraging the alpha-chloro and aryl bromide functionalities.

Field-Proven Experimental Protocols
Protocol A: Alpha-Alkylation via SN​2 (Imidazole Displacement)
This protocol is adapted from methodologies used to synthesize F1F0 ATP synthase inhibitors[4], optimized for the chloro-derivative.

Mechanism & Causality: The nitrogen of imidazole acts as a nucleophile, attacking the electrophilic alpha-carbon. Dimethylformamide (DMF) is select

dielectric constant stabilizes the polar transition state of the SN​2 reaction. Potassium carbonate ( K2​CO3​) is used as a heterogeneous, mild base to s

causing base-catalyzed aldol condensation of the ketone.

Step-by-Step Workflow:

Inert Preparation: Purge a 500 mL 3-neck round-bottom flask with N2​to prevent moisture-induced degradation of the alpha-chloro ketone.

Reagent Charging: Dissolve 2-Chloro-2',4'-dibromoacetophenone (1.0 eq, 10.0 g, 32.0 mmol) in anhydrous DMF (100 mL).

Base Addition: Add finely powdered K2​CO3​(3.0 eq, 13.2 g, 96.0 mmol). Stir for 10 minutes at 25°C.
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Nucleophile Addition: Add Imidazole (3.0 eq, 6.5 g, 96.0 mmol) in a single portion.

Reaction: Stir the heterogeneous mixture at 40°C. (Note: Because chloride is a poorer leaving group than bromide, slight heating to 40°C is require

bromo-isomer).

Self-Validating IPC (In-Process Control): At t=4 hours , pull a 50 µL aliquot, dilute in MeOH, and analyze via LC-MS. The system is self-validating: t

mass ( m/z≈312 ) is entirely replaced by the product mass ( m/z≈344 ).

Workup: Pour the mixture into 500 mL of ice water. The product will precipitate. Filter, wash with cold water, and dry under vacuum.

Protocol B: Hantzsch Thiazole Synthesis
Mechanism & Causality: The sulfur atom of a thiourea derivative attacks the alpha-carbon, displacing the chloride. Subsequent intramolecular cycliza

carbonyl carbon, followed by dehydration to yield a fully aromatic 2-aminothiazole. Ethanol is the solvent of choice as it dissolves both precursors at r

through hydrogen bonding.

Step-by-Step Workflow:

Charging: Suspend 2-Chloro-2',4'-dibromoacetophenone (1.0 eq) and Thiourea (1.2 eq) in absolute Ethanol (0.5 M concentration).

Reflux: Heat the mixture to 78°C (reflux) for 2-4 hours. No external base is required; the basicity of the thiourea and the resulting thiazole is sufficie

Self-Validating IPC: Monitor via TLC (Hexanes:EtOAc 7:3). The highly UV-active starting material spot will disappear, replaced by a lower-Rf, highly

Isolation: Cool to 0°C. The thiazole hydrochloride salt will crystallize directly from the ethanol. Filter and wash with cold diethyl ether.

Handling, Stability, and Safety
Lachrymatory Hazard: Like all alpha-halo ketones (e.g., phenacyl chloride), 2-Chloro-2',4'-dibromoacetophenone is a potent lachrymator and mu

handled exclusively inside a certified chemical fume hood with appropriate PPE.

Storage: Store at 2-8°C under an inert atmosphere (Argon or Nitrogen) to prevent slow hydrolysis of the alpha-chloro group into an alpha-hydroxy k
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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